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Compound of Interest

Compound Name: WS6

CAS No.: 141227-53-3

Cat. No.: B1142130 Get Quote

Executive Summary
WS6 (N-(6-(4-(3-(4-((4-methylpiperazin-1-yl)methyl)-3-

(trifluoromethyl)phenyl)ureido)phenoxy)pyrimidin-4-yl)cyclopropanecarboxamide) represents a

pivotal small molecule in the landscape of regenerative medicine for Type 1 Diabetes (T1D).

Originally identified through high-throughput screening of ~100,000 compounds, WS6 is distinct

from the DYRK1A-inhibitor class (e.g., Harmine) due to its unique mechanism targeting the

IKKε and EBP1 pathways.

While WS6 demonstrates robust efficacy in rodent models, its translation to human islets

presents specific challenges regarding cell-type specificity. This guide provides a critical

analysis of WS6’s performance across species, compares it with leading alternatives, and

offers a validated protocol for assessment in human tissue.

Mechanistic Profile: The EBP1/IKKε Axis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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